Cas no 109473-93-0 (N-[4-(azepan-1-ylsulfonyl)phenyl]acetamide)
109473-93-0 structure
Product Name:N-[4-(azepan-1-ylsulfonyl)phenyl]acetamide
CAS No:109473-93-0
MF:C14H20N2O3S
MW:296.385202407837
CID:2887372
Update Time:2023-08-09
N-[4-(azepan-1-ylsulfonyl)phenyl]acetamide Chemical and Physical Properties
Names and Identifiers
-
- N-[4-(azepan-1-ylsulfonyl)phenyl]acetamide
- N-(4-(azepan-1-ylsulfonyl)phenyl)acetamide
- NSC58727
- N-[4-(1-azepanylsulfonyl)phenyl]acetamide
- Cambridge id 5274330
- NCIOpen2_002309
- Oprea1_021781
- Oprea1_564690
- ARONIS023195
- IFLab1_005763
- HMS1428F21
- STK036916
- IDI1_011166
- ST052899
- N-[4-(azepane-1-sulfonyl)phenyl]acetamide
- VU0012212-2
- N~1~-[4-(1-azepanylsulfonyl)phenyl]acetamide
- N-[4-(azaperhydroepinylsulfonyl)phenyl]acetamide
- AN-3
-
- Inchi: 1S/C14H20N2O3S/c1-12(17)15-13-6-8-14(9-7-13)20(18,19)16-10-4-2-3-5-11-16/h6-9H,2-5,10-11H2,1H3,(H,15,17)
- InChI Key: XJLJGWHDJJTASZ-UHFFFAOYSA-N
- SMILES: S(C1C=CC(=CC=1)NC(C)=O)(N1CCCCCC1)(=O)=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 20
- Rotatable Bond Count: 3
- Complexity: 414
- XLogP3: 1.4
- Topological Polar Surface Area: 74.9
N-[4-(azepan-1-ylsulfonyl)phenyl]acetamide Related Literature
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Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
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Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
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J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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